2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H24N4O4/c1-3-32-19-10-8-17(9-11-19)20-14-21-24(30)27(12-13-28(21)26-20)16-23(29)25-15-18-6-4-5-7-22(18)31-2/h4-14H,3,15-16H2,1-2H3,(H,25,29)
• InChI Key: CTAFCBNCSFJJBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol

Description

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 426.3±45.0 °C and a predicted density of 1.30±0.1 g/cm3. Its pKa value, which measures its acidity or basicity, is predicted to be 9.25±0.20.

Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrazole-acetamide derivatives and their coordination complexes offer insights into the structural and chemical properties of compounds related to 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-methoxybenzyl)acetamide. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized, characterized, and evaluated for their antioxidant activity. These complexes demonstrate significant antioxidant activity, highlighting the potential of pyrazole-acetamide derivatives in biomedical applications (Chkirate et al., 2019).

Anticancer Activity

The design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been explored, with findings suggesting appreciable cancer cell growth inhibition against multiple cancer cell lines. This research underscores the potential of pyrazole-acetamide derivatives in the development of new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Activities

Novel thiazole derivatives synthesized by incorporating pyrazole moiety at the 2nd position of 2-hydrazinyl-N-(4-phenylthiazol-2-yl) acetamide have shown significant anti-bacterial and anti-fungal activities. This indicates the broad spectrum of biological activities of pyrazole-acetamide derivatives, suggesting their utility in developing antimicrobial agents (Saravanan et al., 2010).

Chemoselective Acetylation

The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, using immobilized lipase, highlights the importance of pyrazole-acetamide derivatives in synthesizing intermediates for antimalarial drugs. This research showcases the role of these compounds in facilitating selective reactions important for drug synthesis (Magadum & Yadav, 2018).

Antioxidant Properties

Substituted aryl meroterpenoids from red seaweed, exhibiting significant antioxidant activities, align with the research on pyrazole-acetamide derivatives, suggesting their potential as lead antioxidative molecules in pharmaceutical and food industries (Chakraborty et al., 2016).